(Z)-2-(4-(4-ethoxyphenyl)thiazol-2-yl)-3-(m-tolyl)acrylonitrile

• IUPAC Name: (Z)-2-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-(3-methylphenyl)prop-2-enenitrile
• InChI: InChI=1S/C21H18N2OS/c1-3-24-19-9-7-17(8-10-19)20-14-25-21(23-20)18(13-22)12-16-6-4-5-15(2)11-16/h4-12,14H,3H2,1-2H3/b18-12-
• InChI Key: UBFHXCWDDMWRTJ-PDGQHHTCSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=CSC(=N2)C(=CC3=CC=CC(=C3)C)C#N
• Isomeric SMILES: CCOC1=CC=C(C=C1)C2=CSC(=N2)/C(=C\C3=CC=CC(=C3)C)/C#N
• Molecular Formula: C21H18N2OS
• Molecular Weight: 346.4 g/mol

Description

(Z)-2-(4-(4-ethoxyphenyl)thiazol-2-yl)-3-(m-tolyl)acrylonitrile, also known as ETTA, is a heterocyclic compound that has gained attention for its potential applications in scientific research. ETTA is a synthetic compound that is used in various fields including medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

• Nonlinear Optical Limiting

  Thiophene dyes, which include compounds similar to (Z)-2-(4-(4-ethoxyphenyl)thiazol-2-yl)-3-(m-tolyl)acrylonitrile, have been studied for their nonlinear optical limiting behavior. These compounds have potential applications in protecting human eyes and optical sensors, and for stabilizing light sources in optical communications. This is due to their ability to absorb light nonlinearly, which is useful in environments where light intensity can vary dramatically (Anandan et al., 2018).

• Fluorescent Thiazoles

  New fluorescent thiazoles based on a similar core structure have been designed and synthesized. These compounds exhibit a wide range of fluorescent colors, making them useful in various applications, including bioimaging. The photophysical properties of these compounds, such as absorption, emission, and their response to environmental factors, have been extensively studied (Eltyshev et al., 2021).

• Fungicidal Activity

  Derivatives of this compound have shown promising fungicidal activity, particularly against certain plant pathogens. This indicates potential applications in agricultural sciences and plant protection (Shen De-long, 2010).

• Synthesis and Reduction

  Research on the synthesis and reduction of these types of compounds has been conducted, providing valuable information about their chemical properties and potential applications in various chemical processes (Frolov et al., 2005).

• Photophysical Properties

  Studies on thiophenylacrylonitrile derivatives, similar to this compound, have been conducted to explore their photophysical properties. These properties are crucial for applications in photonic and optoelectronic devices (Fang & Yu, 2009).

• Optical and Electrochemical Properties

  The optical and electrochemical properties of certain derivatives have been investigated, showing potential for applications in dye-sensitized solar cells and other energy-related areas (Bhanvadia et al., 2016).